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Compound of Interest |

Propiophenone, alpha,alpha-
Compound Name: dimethyl-beta-(dimethylamino)-,
hydrochloride
Cat. No.: B13745541

A comprehensive search for the applications of "Propiophenone, alpha,alpha-dimethyl-beta-
(dimethylamino)-, hydrochloride" in material science has yielded no specific documented
uses in publicly available literature. This suggests that the compound is not commonly
employed in fields such as polymer chemistry, nanotechnology, or as a photoinitiator for
material synthesis.

The majority of available information pertains to a structurally related but distinct compound, 3-
(dimethylamino)propiophenone hydrochloride. This compound is primarily utilized as a
precursor and building block in biochemical and medicinal chemistry research.[1]

Compound Profile: 3-
(dimethylamino)propiophenone hydrochloride

While not the specified compound, understanding the characteristics of this related molecule
may offer insights.
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Property Value Reference
B_
Synonyms (Dimethylamino)propiophenon

e hydrochloride, B-DAP

CAS Number 879-72-1 [2][3]
Molecular Formula C11H16CINO [2]
Molecular Weight 213.70 g/mol [2]
Appearance White crystalline powder [1]
Melting Point 153°C [2]

Potential Research Directions

Given the absence of direct data for "Propiophenone, alpha,alpha-dimethyl-beta-
(dimethylamino)-, hydrochloride" in material science, researchers interested in this molecule
could consider exploring its potential in the following areas, based on the functionalities present
in its structure (a ketone, a tertiary amine, and an aromatic ring):

o Photoinitiator: The propiophenone backbone is a known photosensitive group. The presence
of the amine moiety could potentially enhance its activity as a photoinitiator for radical
polymerization, similar to other amine co-initiators.

e Monomer Synthesis: The molecule could potentially be functionalized to create novel
monomers for polymerization, introducing specific properties related to its chemical structure.

» Surface Modification: The amine group could be used for grafting the molecule onto surfaces
to alter their properties, such as hydrophilicity or reactivity.

Experimental Workflow for Investigating
Photoinitiator Potential

The following diagram outlines a general workflow for evaluating the potential of a novel
compound as a photoinitiator.
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Caption: General workflow for evaluating a novel photoinitiator.

Note: The protocols and data presented above are based on general principles of material
science research and are intended as a starting point for investigation. Due to the lack of
specific data for "Propiophenone, alpha,alpha-dimethyl-beta-(dimethylamino)-,
hydrochloride," all experimental parameters would need to be determined empirically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Propiophenone, alpha,alpha-dimethyl-beta-(dimethylamino)-, hydrochloride | 24206-
69-7 [smolecule.com]

o 2. 3-(Dimethylamino)propiophenone Hydrochloride 98.0+%, TCI America 25 g | Buy Online |
TCI America | Fisher Scientific [fishersci.com]

e 3. 1-Propanone, 3-(dimethylamino)-1-phenyl-, hydrochloride (1:1) | C11H16CINO | CID
92844 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Propiophenone, a,a-
dimethyl-B-(dimethylamino)-, hydrochloride in Material Science]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13745541#utilizing-
propiophenone-alpha-alpha-dimethyl-beta-dimethylamino-hydrochloride-in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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